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For Researchers, Scientists, and Drug Development Professionals

Introduction
Difluoromethane, also known as HFC-32 or R-32, is an organofluorine compound with the

chemical formula CH2F2.[1] It is a colorless, odorless gas under standard conditions and is

widely used as a refrigerant due to its efficient heat transfer properties.[1][2] This technical

guide provides a comprehensive overview of the core physical properties of difluoromethane
in both its liquid and gaseous states, intended to serve as a vital resource for professionals in

research and development.

Core Physical Properties
The fundamental physical characteristics of difluoromethane are summarized in the tables

below, offering a clear comparison of its properties in both gas and liquid phases.

General and Critical Properties
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Property Value Unit

Molecular Weight 52.02 g/mol

Boiling Point (at 1.013 bar) -51.6 °C

Melting Point -136.8 °C

Critical Temperature 78.1 °C

Critical Pressure 5.78 MPa

Critical Density 0.424 g/cm³

Density
Liquid Phase

Temperature (°C) Density (g/cm³)

-20 1.05

0 1.00

20 0.96

40 0.90

60 0.82

Gas Phase (at 1 atm)

Temperature (°C) Density (g/L)

-51.6 (Boiling Point) 2.95

0 2.40

20 2.22

100 1.76
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Specific Heat Capacity
Phase Temperature (°C) Pressure (bar)

Specific Heat
(kJ/kg·K)

Liquid 25 Saturated 1.89

Vapor 25 1.013 1.28

Vapor Pressure
Temperature (°C) Pressure (MPa)

-60 0.10

-40 0.26

-20 0.59

0 1.19

20 2.20

40 3.78

60 6.13

Thermal Conductivity
Phase Temperature (°C)

Thermal Conductivity
(W/m·K)

Liquid 25 0.112

Gas 25 0.013

Viscosity
Phase Temperature (°C) Viscosity (µPa·s)

Liquid 25 118

Gas 25 12.6
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Experimental Protocols
The determination of the physical properties of difluoromethane relies on established

experimental methodologies. Below are detailed protocols for key experiments.

Vapor Pressure Determination (Ebulliometry)
Objective: To measure the vapor pressure of liquid difluoromethane at various temperatures.

This protocol is based on the principles outlined in ASTM D1267 for liquefied petroleum gases.

[2]

Apparatus:

A vapor pressure apparatus consisting of a vapor chamber and a liquid chamber.

A pressure gauge with a suitable range for the expected pressures of difluoromethane.

A constant-temperature water bath capable of maintaining the desired temperature with high

accuracy.

A certified thermometer for temperature measurement.

Procedure:

Sample Preparation: A sample of liquid difluoromethane is carefully transferred into the

liquid chamber of the apparatus.

Assembly: The vapor and liquid chambers are connected and sealed to ensure a closed

system.

Purging: Any air present in the vapor chamber is purged by briefly opening a valve to allow a

small amount of difluoromethane to vaporize and displace the air.

Equilibration: The entire apparatus is submerged in the constant-temperature water bath.

The sample is allowed to reach thermal equilibrium with the bath.

Measurement: Once the temperature and pressure readings stabilize, the pressure is

recorded from the gauge.
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Data Collection: The procedure is repeated at different temperatures to obtain a vapor

pressure curve.

Density Measurement (Vibrating Tube Densimeter)
Objective: To determine the density of liquid and gaseous difluoromethane over a range of

temperatures and pressures.

Apparatus:

A vibrating tube densimeter.

A high-pressure sample cell capable of containing difluoromethane at various conditions.

A temperature-controlled bath or chamber to maintain the sample at the desired

temperature.

A pressure transducer to measure the sample pressure.

Procedure:

Calibration: The vibrating tube densimeter is calibrated using fluids with known densities,

such as dry nitrogen and distilled water, under various temperature and pressure conditions.

Sample Loading: The difluoromethane sample is introduced into the sample cell.

Temperature and Pressure Control: The sample cell is brought to the desired temperature

and pressure.

Measurement: The densimeter measures the oscillation period of the vibrating tube

containing the sample. This period is directly related to the density of the fluid.

Data Acquisition: The density is calculated from the oscillation period using the calibration

data. Measurements are taken at various temperatures and pressures to map the density

profile.
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Specific Heat Capacity Measurement (Differential
Scanning Calorimetry)
Objective: To measure the specific heat capacity of difluoromethane in its liquid and gaseous

states. This protocol follows the principles of ASTM D2766.[3]

Apparatus:

A differential scanning calorimeter (DSC).

Hermetically sealed sample pans capable of withstanding the vapor pressure of

difluoromethane.

A cooling system for sub-ambient temperature measurements.

A reference material with a known specific heat capacity (e.g., sapphire).

Procedure:

Baseline Calibration: An initial DSC scan is performed with empty sample and reference

pans to establish a baseline heat flow.

Reference Sample Scan: A scan is performed with the reference material (sapphire) in the

sample pan to calibrate the heat flow signal.

Sample Preparation: A known mass of liquid difluoromethane is hermetically sealed in a

sample pan.

Sample Scan: The sealed sample pan is placed in the DSC, and the temperature is scanned

over the desired range at a constant heating rate. The heat flow to the sample is measured

relative to an empty reference pan.

Calculation: The specific heat capacity of the difluoromethane sample is calculated by

comparing its heat flow to that of the sapphire standard and the baseline.

Thermal Conductivity Measurement (Transient Hot-Wire
Method)
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Objective: To determine the thermal conductivity of liquid and gaseous difluoromethane.

Apparatus:

A transient hot-wire apparatus, including a thin platinum or tantalum wire suspended in a

sample cell.

A power source to deliver a precise electrical pulse to the wire.

A resistance measurement system to monitor the temperature change of the wire.

A pressure and temperature control system for the sample cell.

Procedure:

Sample Introduction: The sample cell is filled with difluoromethane at a specific

temperature and pressure.

Heating Pulse: A short, precise pulse of electrical current is passed through the hot wire,

causing its temperature to rise.

Temperature Measurement: The change in the electrical resistance of the wire is measured

over time, which is then converted to a temperature rise.

Data Analysis: The thermal conductivity of the difluoromethane is determined from the rate

of temperature increase of the wire. The relationship between the temperature rise and the

logarithm of time is linear, and the slope of this line is inversely proportional to the thermal

conductivity.

Viscosity Measurement (Capillary Viscometer)
Objective: To measure the viscosity of liquid difluoromethane.

Apparatus:

A capillary viscometer of a suitable design for low-viscosity fluids under pressure.

A constant-temperature bath to maintain the viscometer at the desired temperature.
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A timing device to accurately measure the flow time.

A pressure system to control the flow of the liquid through the capillary.

Procedure:

Sample Loading: The viscometer is filled with the liquid difluoromethane sample.

Temperature Equilibration: The viscometer is placed in the constant-temperature bath and

allowed to reach thermal equilibrium.

Flow Measurement: A known pressure difference is applied to induce the flow of the liquid

through the capillary tube. The time it takes for a specific volume of liquid to pass between

two marked points on the capillary is measured.

Calculation: The kinematic viscosity is calculated from the flow time and the calibration

constant of the viscometer. The dynamic viscosity is then determined by multiplying the

kinematic viscosity by the density of the liquid at that temperature.

Phase Behavior and Properties Relationship
The physical state of difluoromethane is dictated by its temperature and pressure. The

following diagram illustrates the relationship between its solid, liquid, and gaseous phases and

key physical properties.
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Caption: Phase diagram illustrating the relationship between the states of difluoromethane
and key transition points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1196922#physical-properties-of-difluoromethane-
gas-and-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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